Cas no 1256836-29-9 (1-(2-Fluoro-5-methylpyridin-3-YL)ethanone)

• Product Name: 1-(2-Fluoro-5-methylpyridin-3-YL)ethanone
• CAS No: 1256836-29-9
• MF: C₈H₈FNO
• MW: 153.153625488281
• MDL: MFCD11847266
• CID: 4764326
• Update Time: 2026-02-26

1-(2-Fluoro-5-methylpyridin-3-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-FLUORO-5-METHYLPYRIDIN-3-YL)ETHANONE
• AB64670
• Y3976
• 1-(2-Fluoro-5-methylpyridin-3-YL)ethanone

• MDL： MFCD11847266
• Inchi： 1S/C8H8FNO/c1-5-3-7(6(2)11)8(9)10-4-5/h3-4H,1-2H3
• InChI Key： HUSHONKUXBDSOE-UHFFFAOYSA-N
• SMILES： FC1C(C(C)=O)=CC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 1.3
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Fluoro-5-methylpyridin-3-YL)ethanone

1-(2-Fluoro-5-methylpyridin-3-YL)ethanone: A Comprehensive Overview

The compound with CAS No. 1256836-29-9, commonly referred to as 1-(2-Fluoro-5-methylpyridin-3-YL)ethanone, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The long-tail keyword for this compound, 1-(2-fluoro-5-methylpyridin-3-YL)ethanone, highlights its specific chemical structure, which includes a pyridine ring substituted with a fluoro and methyl group at positions 2 and 5, respectively, and an ethanone group attached at position 3.

Recent studies have demonstrated that 1-(2-fluoro-5-methylpyridin-3-YL)ethanone exhibits promising properties in the realm of pharmaceutical research. Its ability to act as a precursor in the synthesis of bioactive molecules has made it a valuable asset in drug discovery processes. Researchers have explored its potential as an intermediate in the development of novel therapeutic agents, particularly in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-(2-fluoro-5-methylpyridin-3-YL)ethanone involves a multi-step process that combines principles of aromatic substitution and ketone formation. The starting material is typically a substituted pyridine derivative, which undergoes fluorination and methylation reactions to introduce the required substituents. The final step involves the introduction of the ethanone group through a nucleophilic acylation process, resulting in the formation of the target compound.

In terms of physical properties, 1-(2-fluoro-5-methylpyridin-3-YL)ethanone is characterized by its high stability under standard conditions. Its melting point and boiling point are within ranges that make it suitable for various industrial applications. Additionally, the compound exhibits moderate solubility in common organic solvents, which facilitates its use in laboratory settings and large-scale production processes.

One of the most exciting developments involving 1-(2-fluoro-5-methylpyridin-3-YL)ethanone is its role in materials science. Recent research has shown that this compound can be used as a building block for the synthesis of advanced materials, such as organic semiconductors and high-performance polymers. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for these applications.

Furthermore, 1-(2-fluoro-5-methylpyridin-3-YL)ethanone has been investigated for its environmental impact. Studies have indicated that this compound is biodegradable under certain conditions, which aligns with current trends toward sustainable chemistry practices. Its degradation pathways have been characterized, providing insights into how it can be safely disposed of or recycled in industrial processes.

In conclusion, 1-(2-fluoro-5-methylpyridin-3-YL)ethanone (CAS No. 1256836-29-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with its favorable physical and chemical properties, positions it as a key molecule in both academic research and industrial development. As ongoing studies continue to uncover new uses for this compound, its significance in the field of organic chemistry is expected to grow further.